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Compound of Interest

Compound Name:
3,4-Dichloro-4'-

ethylbenzophenone

Cat. No.: B1349919 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 3,4-Dichloro-4'-
ethylbenzophenone as a versatile building block in organic synthesis. The content is curated

for researchers and professionals in drug development and materials science, offering detailed

protocols, data, and visualizations to guide its use in laboratory settings.

Introduction
3,4-Dichloro-4'-ethylbenzophenone is a polysubstituted aromatic ketone. Its structure,

featuring a dichlorinated phenyl ring and an ethyl-substituted phenyl ring connected by a

carbonyl group, offers multiple reactive sites for further chemical modifications. The chlorine

atoms can be targeted for nucleophilic substitution or cross-coupling reactions, while the

carbonyl group can undergo a variety of classic transformations. The ethyl group can also be a

site for functionalization under specific conditions. These characteristics make it a valuable

intermediate in the synthesis of more complex molecules, including potential pharmaceutical

candidates and materials for organic electronics. Dichlorobenzophenones, in general, are

recognized as important intermediates in the synthesis of agrochemicals and pharmaceuticals.

[1]
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While extensive experimental data for this specific compound is not widely published, the

following table summarizes its basic properties and available spectroscopic information.

Property Value Source

CAS Number 844885-28-5 N/A

Molecular Formula C₁₅H₁₂Cl₂O N/A

Molecular Weight 279.16 g/mol N/A

Note: The lack of extensive published data necessitates that some protocols are based on

established chemical principles and analogous compounds.

Synthesis of 3,4-Dichloro-4'-ethylbenzophenone
The most common and industrially viable method for the synthesis of benzophenones is the

Friedel-Crafts acylation.[2][3] This reaction involves the electrophilic substitution of an aromatic

ring with an acyl group, typically in the presence of a Lewis acid catalyst.

General Workflow for Synthesis
The following diagram illustrates the general workflow for the synthesis of 3,4-Dichloro-4'-
ethylbenzophenone via Friedel-Crafts acylation.
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Reactants:
3,4-Dichlorobenzoyl chloride

Ethylbenzene

Friedel-Crafts Acylation
(0°C to rt)

Lewis Acid Catalyst:
Anhydrous AlCl₃

Solvent:
Dichloromethane (DCM)

Aqueous Workup
(HCl, Water, Brine)

Purification:
Recrystallization or

Column Chromatography

Product:
3,4-Dichloro-4'-ethylbenzophenone

Carbonyl Group Reactions Chlorine Substitution Reactions

3,4-Dichloro-4'-ethylbenzophenone

Reduction
(e.g., NaBH₄)

Reductive Amination
(e.g., R-NH₂, NaBH₃CN)

Grignard Reaction
(e.g., R-MgBr)

Nucleophilic Aromatic Substitution (SNAr)
(e.g., R-OH, R-NH₂)

Suzuki Coupling
(e.g., Ar-B(OH)₂, Pd catalyst)

Buchwald-Hartwig Amination
(e.g., R₂NH, Pd catalyst)

Diphenylmethanol derivative Diphenylmethanamine derivative Triarylmethanol derivative Substituted Benzophenone
(Ether or Amine) Biphenyl Derivative N-Aryl Derivative
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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